Cas no 17252-77-6 (n-Octane-d18)

• Product Name: n-Octane-d18
• CAS No: 17252-77-6
• MF: C₈H₁₈
• MW: 132.339433193207
• MDL: MFCD00037626
• CID: 87815
• PubChem ID: 24849186
• Update Time: 2025-10-29

n-Octane-d18 Chemical and Physical Properties

Names and Identifiers

• n-Octane-d18
• Octane-d18
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-octadecadeuteriooctane
• 1-Propanethiol
• n-Octane-d181000µg
• Perdeuterooctane
• (2H18)octane
• n-Octane-d18,isotopic
• n-Octane-d18(Isotopic)
• octadecadeutero-octane
• octadecadeuterio-octane
• n-Octane-d18, 99 atoM%D
• D98929
• Octane-d18-
• AKOS015903876
• Q13640583
• J-010830
• NS00125517
• Octane-d18, 98 atom % D
• DTXSID40169342
• EINECS 241-285-3
• 17252-77-6
• TVMXDCGIABBOFY-VAZJTQEUSA-N
• MFCD00037626
• Octane-d{18}
• N-OCTANE-D18 (D, 99%)
• n-Octane-d18 (Reagent grade)

• MDL： MFCD00037626
• Inchi： 1S/C8H18/c1-3-5-7-8-6-4-2/h3-8H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2
• InChI Key： TVMXDCGIABBOFY-VAZJTQEUSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 132.25400
• Monoisotopic Mass: 132.253832
• Isotope Atom Count: 18
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 25
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 0.815 g/mL at 25 °C(lit.)
• Melting Point: -57 °C (lit.)
• Boiling Point: 125-127 °C
• Flash Point: Fahrenheit: 60.8 ° f
  Celsius: 16 ° c
  
• Refractive Index: n20/D 1.394(lit.)
• Solubility: 0.0007g/l
• Stability/Shelf Life: Stable. Highly flammable. Readily forms explosive mixtures with air.
• PSA: 0.00000
• LogP: 3.36680
• Sensitiveness: Easily absorb moisture
• Solubility: Uncertain

n-Octane-d18 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H304,H315,H336,H371,H400
• Warning Statement： P210,P260,P273,P301+P310,P331
• Hazardous Material transportation number：UN 1262 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-38-50/53-65-67
• Safety Instruction： S16-S29-S33-S60-S61-S62-S9
• Hazardous Material Identification：
• Safety Term：S16;S29;S33;S60;S61;S62;S9
• Packing Group：II
• Explosive Limit：0.8-6.5%(V)
• HazardClass：3
• PackingGroup：II
• Risk Phrases：R11; R38; R50/53; R65
• Packing Group：II
• Storage Condition：Flammablesarea

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Solvents

Additional information on n-Octane-d18

Compound CAS No. 17252-77-6: n-Octane-d18

n-Octane-d18, also known as deuterated octane, is a highly specialized compound with the CAS registry number 17252-77-6. This compound is an isotopically labeled version of n-octane, where all hydrogen atoms are replaced with deuterium atoms. The substitution of hydrogen with deuterium significantly alters the physical and chemical properties of the molecule, making it invaluable in various scientific and industrial applications.

The synthesis of n-Octane-d18 involves advanced chemical processes, including catalytic hydrogenation and isotopic exchange reactions. Recent advancements in isotope chemistry have enabled the production of this compound with high purity and consistency, ensuring its reliability in research and commercial settings. The production process is highly controlled to maintain the integrity of the deuterium labeling, which is critical for its intended applications.

n-Octane-d18 finds extensive use in nuclear magnetic resonance (NMR) spectroscopy as a solvent or reference material. Its unique deuterium labeling minimizes background noise in NMR spectra, allowing researchers to obtain clearer and more accurate results. This property has made it a preferred choice in analytical chemistry for studying complex molecular structures and reaction mechanisms.

In addition to its role in spectroscopy, n-Octane-d18 is employed in the development of stable isotopic tracers for metabolic studies. By incorporating this compound into biological systems, scientists can track biochemical pathways and assess metabolic rates with unprecedented precision. Recent studies have highlighted its utility in pharmacokinetic research, where it serves as a non-radioactive alternative to traditional tracers.

The application of n-Octane-d18 extends to the field of materials science, particularly in the synthesis of advanced polymers and composites. Its high stability and inertness make it an ideal additive for enhancing the mechanical properties of materials used in aerospace and automotive industries. Emerging research has demonstrated its potential in improving the thermal stability and durability of polymer-based composites under extreme conditions.

The environmental impact of n-Octane-d18 has also been a subject of recent investigations. Studies indicate that due to its stable isotopic composition, it exhibits minimal bioaccumulation and toxicity, making it environmentally benign compared to other synthetic compounds. This characteristic aligns with global efforts to promote sustainable chemistry practices.

In conclusion, n-Octane-d18 (CAS No. 17252-77-6) stands as a testament to advancements in isotope chemistry and its diverse applications across multiple disciplines. Its unique properties continue to drive innovation in analytical techniques, metabolic research, materials science, and environmental studies. As research progresses, the potential for new applications of this compound remains vast and promising.